Cas no 1806781-49-6 (2-(Difluoromethyl)-6-fluoropyridine-3-sulfonyl chloride)

• Product Name: 2-(Difluoromethyl)-6-fluoropyridine-3-sulfonyl chloride
• CAS No: 1806781-49-6
• MF: C₆H₃ClF₃NO₂S
• MW: 245.606729745865
• CID: 4922295
• Update Time: 2025-06-21

2-(Difluoromethyl)-6-fluoropyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-fluoropyridine-3-sulfonyl chloride

• Inchi： 1S/C6H3ClF3NO2S/c7-14(12,13)3-1-2-4(8)11-5(3)6(9)10/h1-2,6H
• InChI Key： QPCRLJYOAFOFBI-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=C(N=C1C(F)F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 292
• XLogP3: 2
• Topological Polar Surface Area: 55.4

Additional information on 2-(Difluoromethyl)-6-fluoropyridine-3-sulfonyl chloride

Introduction to 2-(Difluoromethyl)-6-fluoropyridine-3-sulfonyl chloride (CAS No. 1806781-49-6)

2-(Difluoromethyl)-6-fluoropyridine-3-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1806781-49-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The presence of both fluorine atoms and a difluoromethyl group in its structure imparts unique electronic and steric properties, making it a valuable building block for medicinal chemists and material scientists.

The structural framework of 2-(Difluoromethyl)-6-fluoropyridine-3-sulfonyl chloride consists of a pyridine core substituted at the 2-position with a difluoromethyl group and at the 3-position with a sulfonyl chloride functional group. The pyridine ring is a common pharmacophore in many drugs, contributing to interactions with biological targets such as enzymes and receptors. The difluoromethyl group enhances lipophilicity and metabolic stability, while the sulfonyl chloride moiety is highly reactive, facilitating further derivatization through nucleophilic substitution reactions. These features make the compound particularly useful in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on fluorinated heterocycles due to their enhanced binding affinity and improved pharmacokinetic profiles. Studies have demonstrated that incorporating fluorine atoms into drug molecules can lead to increased potency, selectivity, and resistance to metabolic degradation. The compound 2-(Difluoromethyl)-6-fluoropyridine-3-sulfonyl chloride exemplifies this trend, as its design allows for the facile introduction of fluorinated structures into larger molecular frameworks. This has opened up new avenues for drug discovery, particularly in areas such as oncology and anti-inflammatory therapy.

One of the most compelling applications of 2-(Difluoromethyl)-6-fluoropyridine-3-sulfonyl chloride is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. By serving as a key intermediate, this compound enables the rapid construction of libraries of kinase inhibitors with tailored properties. For instance, researchers have utilized derivatives of this compound to develop inhibitors targeting specific tyrosine kinases, which have shown promise in preclinical studies.

Another area where 2-(Difluoromethyl)-6-fluoropyridine-3-sulfonyl chloride has found utility is in the development of agrochemicals. Fluorinated compounds are known for their improved efficacy against pests and pathogens while maintaining environmental safety. The reactivity of the sulfonyl chloride group allows for the introduction of various functional groups that can enhance bioactivity. Recent studies have reported on its use in synthesizing novel fungicides and herbicides, which exhibit superior performance compared to traditional agents.

The synthesis of 2-(Difluoromethyl)-6-fluoropyridine-3-sulfonyl chloride typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route includes halogenation followed by sulfonylation, with careful control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have further refined these processes, making them more efficient and sustainable. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce fluorine atoms with high precision.

The chemical properties of 2-(Difluoromethyl)-6-fluoropyridine-3-sulfonyl chloride make it an attractive candidate for further functionalization through various reaction protocols. The sulfonyl chloride group readily reacts with alcohols and amines to form sulfonates and sulfonamides, respectively. These derivatives can then be further modified to produce more complex structures with desired biological activities. The versatility of this compound underscores its importance as a synthetic intermediate in modern drug discovery.

In conclusion, 2-(Difluoromethyl)-6-fluoropyridine-3-sulfonyl chloride (CAS No. 1806781-49-6) is a versatile and highly reactive compound that plays a crucial role in pharmaceutical and agrochemical research. Its unique structural features, including the presence of both fluorine atoms and a sulfonyl chloride moiety, make it an invaluable tool for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new applications for fluorinated heterocycles, compounds like this one are likely to remain at the forefront of drug discovery efforts.